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Compound of Interest

Compound Name: 1-Bromodecane-d21

Cat. No.: B1284251 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Bromodecane-d21 is a deuterated form of 1-bromodecane, a saturated bromoalkane. In this

isotopically labeled version, all 21 hydrogen atoms have been replaced with deuterium, a

stable, non-radioactive isotope of hydrogen. This substitution results in a molecule that is

chemically similar to its non-deuterated counterpart but has a significantly higher molecular

weight. This key difference makes 1-Bromodecane-d21 an invaluable tool in various scientific

applications, particularly as a synthetic intermediate and, most notably, as an internal standard

in mass spectrometry-based quantitative analysis.

This technical guide provides a comprehensive overview of the properties, synthesis, and

applications of 1-Bromodecane-d21, with a focus on its role in drug development and

research.

Physicochemical Properties
The physical and chemical properties of 1-Bromodecane-d21 are summarized in the table

below. These properties are critical for its use in experimental settings, dictating its solubility,

handling, and behavior in analytical systems.
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Property Value Reference

CAS Number 98195-39-2 [1]

Molecular Formula C₁₀D₂₁Br [2]

Linear Formula CD₃(CD₂)₉Br [1]

Molecular Weight 242.31 g/mol [1][3]

Appearance Liquid

Boiling Point 238 °C (lit.)

Density 1.166 g/mL at 25 °C

Isotopic Purity ≥98 atom % D

Chemical Purity ≥95%

Storage Temperature
Room temperature, away from

light and moisture

Synthesis of 1-Bromodecane-d21
While specific, detailed proprietary synthesis protocols for 1-Bromodecane-d21 are not

publicly available, a plausible and common method involves the bromination of a fully

deuterated decanol (Decan-1-ol-d22). This process is analogous to the synthesis of the non-

deuterated 1-bromodecane.

Experimental Protocol: Synthesis via Bromination of
Deuterated Decanol
This protocol is a representative method and may require optimization.

Materials:

Decan-1-ol-d22

Hydrobromic acid (48% in water)
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Concentrated sulfuric acid

Sodium bicarbonate solution (saturated)

Anhydrous calcium chloride

Deuterated water (D₂O)

Organic solvent (e.g., diethyl ether or dichloromethane)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a dropping

funnel, add 1 mole equivalent of Decan-1-ol-d22.

Acid Addition: Cool the flask in an ice bath. Slowly add 0.5 mole equivalents of concentrated

sulfuric acid with constant stirring.

Bromination: Add 1.25 mole equivalents of hydrobromic acid dropwise to the cooled and

stirred mixture.

Reflux: After the addition is complete, remove the ice bath and heat the mixture to reflux for

6-8 hours.

Workup:

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel. If a solid forms, add a minimal amount of

organic solvent to dissolve it.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution,

and finally with brine.

Dry the organic layer over anhydrous calcium chloride.

Purification:
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Filter to remove the drying agent.

Concentrate the organic phase under reduced pressure to obtain the crude 1-
Bromodecane-d21.

Purify the crude product by vacuum distillation to yield the final, high-purity product.

Applications in Research and Drug Development
The primary application of 1-Bromodecane-d21 is as an internal standard in quantitative

bioanalysis using liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-

mass spectrometry (GC-MS).

Role as an Internal Standard in Pharmacokinetic Studies
In pharmacokinetic (PK) studies, which assess the absorption, distribution, metabolism, and

excretion (ADME) of a drug candidate, accurate quantification of the drug in biological matrices

(e.g., plasma, urine) is crucial. Deuterated internal standards are considered the gold standard

for such analyses.

Principle:

1-Bromodecane-d21, being chemically identical to its non-deuterated analog, exhibits the

same chromatographic retention time and ionization efficiency in the mass spectrometer.

However, due to its higher mass, it is readily distinguishable by the mass detector. By adding a

known amount of 1-Bromodecane-d21 to each sample at the beginning of the sample

preparation process, it can be used to normalize for variations in sample extraction, matrix

effects (ion suppression or enhancement), and instrument response. This results in significantly

improved accuracy and precision of the quantitative data.

Experimental Workflow: Use of 1-Bromodecane-d21 as
an Internal Standard in a Pharmacokinetic Study
The following diagram illustrates a typical workflow for a pharmacokinetic study employing a

deuterated internal standard like 1-Bromodecane-d21.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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